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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

Essential Safety and Handling Guide for
Diethylene Glycol Diacetate
This guide provides immediate and essential safety protocols, operational plans, and disposal

information for the handling of Diethylene glycol diacetate. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Overview
Diethylene glycol diacetate is a combustible liquid that may cause irritation to the eyes, skin,

and respiratory tract.[1] Ingestion can lead to more severe effects, including stupor or coma.[2]

[3] It is crucial to handle this chemical with appropriate care and the personal protective

equipment outlined below.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure when handling Diethylene glycol diacetate.

The following equipment should be used:

Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that

conform to EU EN166 or OSHA 29 CFR 1910.133 standards.[1][2] A face shield may also be

appropriate for splash protection.[3]
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Skin Protection: Chemical-resistant gloves are required to prevent skin contact.[1][2] Always

inspect gloves for integrity before use.[2][4] Wear protective clothing, such as a lab coat or a

chemical-resistant apron, to prevent skin exposure.[1][5]

Respiratory Protection: Work in a well-ventilated area to keep airborne concentrations low.[1]

If ventilation is inadequate, exposure limits are exceeded, or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for organic vapors.[1][6]

Quantitative Data Summary
The following table summarizes key quantitative data for Diethylene glycol diacetate for easy

reference.

Property Value

Molecular Formula C6H10O4

Molecular Weight 146.14 g/mol [7]

Boiling Point 190-191°C (374-375.8°F)[1][7]

Flash Point 82 - 88°C (179.6 - 191°F)[1][5]

Autoignition Temperature 481 - 482°C (897.8 - 899.6°F)[1][5]

Density 1.104 g/cm³[1]

Vapor Pressure < 1 mm Hg @ 25°C[1]

Solubility in Water 160 g/L (20°C)[1]

Lower Explosion Limit 1.6%[1][5]

Upper Explosion Limit 8.4%[1][5]

Operational Plan: Safe Handling and Storage
Handling:

Ensure adequate ventilation in the handling area.[1][2]
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Wear all required personal protective equipment as specified above.[4]

Avoid contact with skin and eyes.[1][2]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][4]

Use non-sparking tools and explosion-proof equipment.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[5]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area.[1][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][5]

Keep away from sources of ignition.[1][8]

Emergency and Disposal Plan
First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4]

Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at

least 15 minutes. If irritation develops or persists, get medical aid.[1]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[1][2]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Never give anything by mouth to an unconscious person and seek immediate
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medical aid.[1][2]

Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Eliminate all sources of ignition.[9]

Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.[2]

Contain the spill using inert materials like vermiculite, sand, or earth.[1]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2][9]

Disposal:

Waste material must be disposed of in accordance with federal, state, and local

environmental regulations.[1][10]

It may be possible to burn the chemical in a chemical incinerator equipped with an

afterburner and scrubber.[10]

Consult with waste disposal services to ensure complete and accurate classification and

disposal.[8]

Experimental Workflow: Chemical Spill Response
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Workflow for Diethylene Glycol Diacetate Spill

Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled, Sealed
Container for Disposal

Decontaminate Area
& Equipment

Spill Secured

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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